Cas no 1211533-83-3 (5-Bromo-6-methoxypyridin-2-amine)

• Product Name: 5-Bromo-6-methoxypyridin-2-amine
• CAS No: 1211533-83-3
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD08062947
• CID: 1039433
• PubChem ID: 53420205
• Update Time: 2025-06-10

5-Bromo-6-methoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxypyridin-2-amine
• 2-AMINO-5-BROMO-6-METHOXYPYRIDINE
• AK104900
• STTFWVSVDMLUCF-UHFFFAOYSA-N
• 6-Amino-3-bromo-2-methoxypyridine
• 5-Bromo-6-methoxy-pyridin-2-ylamine
• 2-Pyridinamine, 5-bromo-6-methoxy-
• SB18618
• FCH1386339
• SY114734
• AX8239108
• ST2406145
• CS-W022333
• DTXSID30697583
• 1211533-83-3
• Z1269195904
• EN300-211302
• SCHEMBL1256181
• MFCD08062947
• DS-4417
• AKOS016008149
• DB-340791
• A891904

• MDL： MFCD08062947
• Inchi： 1S/C6H7BrN2O/c1-10-6-4(7)2-3-5(8)9-6/h2-3H,1H3,(H2,8,9)
• InChI Key： STTFWVSVDMLUCF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N)N=C1OC

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• Molecular Weight: 203.04
• XLogP3: 1.5

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 251.2±35.0 °C at 760 mmHg
• Flash Point: 105.7±25.9 °C
• PSA: 48.87000
• LogP: 1.36500
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Bromo-6-methoxypyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-6-methoxypyridin-2-amine

Introduction to 5-Bromo-6-methoxypyridin-2-amine (CAS No. 1211533-83-3)

5-Bromo-6-methoxypyridin-2-amine, with the CAS number 1211533-83-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and an amino group attached to a pyridine ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 5-Bromo-6-methoxypyridin-2-amine can be represented as follows: C₇H₈BrN₂O. The presence of the bromine atom at the 5-position and the methoxy group at the 6-position imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amino group at the 2-position provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives.

In recent years, 5-Bromo-6-methoxypyridin-2-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel antiviral agents. For instance, researchers have explored its role in the development of inhibitors targeting viral enzymes, such as proteases and polymerases, which are crucial for viral replication. These inhibitors have shown promising results in preclinical studies, demonstrating potent antiviral activity against various pathogens.

Beyond antiviral applications, 5-Bromo-6-methoxypyridin-2-amine has also been investigated for its potential as an anticancer agent. Studies have shown that derivatives of this compound can selectively target cancer cells by modulating specific signaling pathways involved in cell proliferation and apoptosis. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 5-Bromo-6-methoxypyridin-2-amine exhibited significant cytotoxicity against human breast cancer cells while showing minimal toxicity to normal cells. This selective activity makes it a promising candidate for further development as an anticancer therapeutic.

The synthetic versatility of 5-Bromo-6-methoxypyridin-2-amine has also been leveraged in the development of new materials and chemical probes. Researchers have utilized this compound as a starting material for the synthesis of fluorescent dyes and sensors, which can be used for various analytical and diagnostic applications. For instance, a study published in Chemical Communications described the synthesis of a fluorescent probe derived from 5-Bromo-6-methoxypyridin-2-amine, which exhibited high sensitivity and selectivity for detecting specific biomolecules in complex biological samples.

In addition to its direct applications in drug discovery and materials science, 5-Bromo-6-methoxypyridin-2-amine has also been used as a model compound to study fundamental aspects of organic chemistry. Its unique electronic properties make it an excellent substrate for exploring various reaction mechanisms and catalytic processes. For example, researchers have investigated its behavior in metal-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. These studies have provided valuable insights into the factors that influence reaction selectivity and efficiency, contributing to the development of more efficient synthetic methods.

The safety profile of 5-Bromo-6-methoxypyridin-2-amine is another important aspect that has been extensively evaluated. While it is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 5-Bromo-6-methoxypyridin-2-amine (CAS No. 1211533-83-3) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features and chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, fluorescent probes, and other functional materials. Ongoing research continues to uncover new applications and insights into its behavior, solidifying its position as an important compound in modern chemistry.